N~3~-(4-chlorobenzyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)nicotinamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-6-(3,5-dimethylpyrazol-1-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C18H17ClN4O/c1-12-9-13(2)23(22-12)17-8-5-15(11-20-17)18(24)21-10-14-3-6-16(19)7-4-14/h3-9,11H,10H2,1-2H3,(H,21,24)
• InChI Key: XQSYJMPPIUUOOZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC=C(C=C2)C(=O)NCC3=CC=C(C=C3)Cl)C
• Molecular Formula: C18H17ClN4O
• Molecular Weight: 340.8 g/mol

Description

N~3~-(4-chlorobenzyl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of nicotinamide and has been synthesized using various methods.

Scientific Research Applications

Nicotinamide and Neurocognitive Function

Nicotinamide, a form of vitamin B3, has been investigated for its potential neuroprotective effects. Studies suggest that nicotinamide may have benefits in preserving and enhancing neurocognitive function, particularly in conditions such as age-related cognitive decline, Alzheimer's disease, Parkinson's disease, and brain injuries. The compound acts as a precursor to nicotinamide adenine dinucleotide (NAD+), crucial for cellular energy production and various cellular processes. Its broad availability, non-toxic nature, and potential therapeutic benefits make it a subject of interest for further research in human studies (Rennie et al., 2015).

Pyrazoline Derivatives and Therapeutic Applications

Pyrazoline derivatives, closely related to the chemical structure of the specified compound, have been recognized for their diverse biological properties. Research has highlighted their potential as antimicrobial, anti-inflammatory, analgesic, antidepressant, and notably, anticancer agents. The exploration of pyrazoline derivatives underscores the compound's versatility in pharmaceutical applications, suggesting a promising avenue for the development of new therapeutic agents. The synthesis and investigation of these derivatives aim to harness their pharmacological effects for various treatments, including cancer (Shaaban et al., 2012).

Nicotinamide and Cellular Metabolism

Nicotinamide plays a pivotal role in cellular metabolism and energy production. Its involvement in the synthesis of NAD+ makes it integral to processes that regulate cellular stress, immune responses, and metabolic pathways. This association with energy metabolism and the potential for addressing metabolic disorders presents nicotinamide as a critical subject for ongoing research. The compound's effects on glucose kinetics, insulin sensitivity, and potential therapeutic applications in metabolic diseases highlight its importance in scientific investigations (Knip et al., 2000).